Cas no 199328-35-3 (Ethyl 2-(4-bromo-2-nitrophenyl)acetate)
Ethyl 2-(4-bromo-2-nitrophenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(4-bromo-2-nitrophenyl)acetate
- (4-Bromo-2-nitrophenyl)acetic acid ethyl ester
- BENZENEACETIC ACID, 4-BROMO-2-NITRO-, ETHYL ESTER
- Ethyl 2-(4-bromo-2-nitrophenyl)
- (4-Bromo-2-nitro-phenyl)-acetic acid ethyl ester
- 2-(4-bromo-2-nitrophenyl)acetic acid ethyl ester
- ethyl 4-bromo-2-nitrophenylacetate
- MFCD11977365
- 4-Bromo-2-nitrobenzeneacetic acid ethyl ester
- AMY41495
- CS-0149014
- ZHA32835
- DTXSID80631518
- BCP08110
- 199328-35-3
- DS-2408
- ethyl (4-bromo-2-nitrophenyl)acetate
- ethyl 2-(4-bromanyl-2-nitro-phenyl)ethanoate
- AKOS015909100
- AC-26806
- VZLHDZQLBGMIGO-UHFFFAOYSA-N
- A814092
- SCHEMBL397593
- ethyl(4-bromo-2-nitrophenyl)acetate
- Ethyl2-(4-bromo-2-nitrophenyl)acetate
- Benzeneaceticacid, 4-bromo-2-nitro-, ethyl ester
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- MDL: MFCD11977365
- Inchi: 1S/C10H10BrNO4/c1-2-16-10(13)5-7-3-4-8(11)6-9(7)12(14)15/h3-4,6H,2,5H2,1H3
- InChI Key: VZLHDZQLBGMIGO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)[N+](=O)[O-])CC(=O)OCC
Computed Properties
- Exact Mass: 286.9793
- Monoisotopic Mass: 286.97932g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- Density: 1.542
- Boiling Point: 345 ºC
- Flash Point: 163 ºC
- PSA: 69.44
Ethyl 2-(4-bromo-2-nitrophenyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GH208-50mg |
Ethyl 2-(4-bromo-2-nitrophenyl)acetate |
199328-35-3 | 98% | 50mg |
55.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GH208-250mg |
Ethyl 2-(4-bromo-2-nitrophenyl)acetate |
199328-35-3 | 98% | 250mg |
234CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GH208-1g |
Ethyl 2-(4-bromo-2-nitrophenyl)acetate |
199328-35-3 | 98% | 1g |
450.0CNY | 2021-07-14 | |
| Alichem | A013021706-250mg |
Ethyl 4-bromo-2-nitrophenylacetate |
199328-35-3 | 97% | 250mg |
$504.00 | 2023-09-02 | |
| Alichem | A013021706-500mg |
Ethyl 4-bromo-2-nitrophenylacetate |
199328-35-3 | 97% | 500mg |
$823.15 | 2023-09-02 | |
| Alichem | A013021706-1g |
Ethyl 4-bromo-2-nitrophenylacetate |
199328-35-3 | 97% | 1g |
$1534.70 | 2023-09-02 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC13089-100g |
ethyl 2-(4-bromo-2-nitrophenyl)acetate |
199328-35-3 | 95% | 100g |
$1650 | 2023-09-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GH208-200mg |
Ethyl 2-(4-bromo-2-nitrophenyl)acetate |
199328-35-3 | 98% | 200mg |
128.0CNY | 2021-07-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E842027-100mg |
Ethyl 2-(4-bromo-2-nitrophenyl)acetate |
199328-35-3 | 98% | 100mg |
¥470.00 | 2022-11-27 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC13089-10g |
ethyl 2-(4-bromo-2-nitrophenyl)acetate |
199328-35-3 | 95 | 10g |
$1400 | 2021-05-11 |
Ethyl 2-(4-bromo-2-nitrophenyl)acetate Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on Ethyl 2-(4-bromo-2-nitrophenyl)acetate
Comprehensive Overview of Ethyl 2-(4-bromo-2-nitrophenyl)acetate (CAS No. 199328-35-3)
Ethyl 2-(4-bromo-2-nitrophenyl)acetate (CAS No. 199328-35-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a 4-bromo-2-nitrophenyl group and an ethyl acetate moiety, makes it a valuable intermediate in synthetic chemistry. This compound is particularly significant in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.
The growing demand for high-purity intermediates like Ethyl 2-(4-bromo-2-nitrophenyl)acetate reflects the industry's focus on green chemistry and cost-effective synthesis. Researchers frequently search for "CAS 199328-35-3 applications" or "synthesis of bromo-nitrophenyl derivatives," highlighting its relevance in modern organic synthesis. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig, further enhances its utility in constructing complex molecular architectures.
From a technical perspective, Ethyl 2-(4-bromo-2-nitrophenyl)acetate exhibits unique physicochemical properties. The bromo and nitro substituents on the aromatic ring contribute to its electron-deficient character, making it reactive in nucleophilic aromatic substitution (SNAr) reactions. This characteristic is exploited in designing fluorescence probes and photoactive materials, addressing the rising interest in organic electronics and sensors.
Quality control of CAS 199328-35-3 involves advanced analytical techniques like HPLC, GC-MS, and NMR spectroscopy. Recent publications emphasize the need for "purity standards for nitrophenyl acetates" and "scalable production methods," reflecting industry priorities. The compound's stability under inert atmospheres and sensitivity to light necessitate proper storage conditions, a topic often queried in chemical databases and material safety discussions.
Innovative applications of Ethyl 2-(4-bromo-2-nitrophenyl)acetate extend to bioconjugation chemistry, where its reactive handles enable protein labeling—a technique gaining traction in proteomics research. This aligns with frequent searches for "biocompatible aromatic esters" and "site-specific modification reagents." Furthermore, its role in synthesizing heterocyclic compounds caters to the pharmaceutical industry's demand for diverse drug scaffolds.
Environmental considerations surrounding bromoaromatic compounds have spurred research into degradation pathways and eco-friendly alternatives. While 199328-35-3 itself isn't classified as hazardous, its derivatives' environmental impact is a hot topic in green chemistry forums. This connects to broader discussions about "sustainable chemical manufacturing" and "benign-by-design" principles dominating contemporary literature.
The commercial availability of Ethyl 2-(4-bromo-2-nitrophenyl)acetate through specialty chemical suppliers meets the needs of both academic and industrial laboratories. Procurement-related searches like "CAS 199328-35-3 suppliers" or "bulk nitrophenyl acetate derivatives" indicate robust market interest. Pricing trends correlate with bromine commodity markets and custom synthesis demand, reflecting the compound's economic significance.
Future research directions for 199328-35-3 may explore its potential in metal-organic frameworks (MOFs) or catalysis, areas generating substantial scientific curiosity. The compound's structural features position it well for materials science innovations, particularly in designing functionalized polymers—a subject frequently appearing in high-impact journals and grant proposals.
In analytical method development, Ethyl 2-(4-bromo-2-nitrophenyl)acetate serves as a chromatographic standard for similar aromatic esters. Laboratories often inquire about "HPLC methods for brominated phenyl acetates" or "spectroscopic characterization techniques," underscoring its diagnostic value. Proper handling protocols—including inert atmosphere techniques—are critical for maintaining compound integrity during experiments.
The intellectual property landscape surrounding CAS 199328-35-3 includes patents for pharmaceutical intermediates and specialty materials. This legal dimension attracts queries about "patented uses of bromo-nitrophenyl compounds" and "freedom-to-operate analyses," important considerations for industrial researchers. Documentation of synthetic routes and process optimization features prominently in technical literature.
Emerging computational chemistry approaches leverage 199328-35-3 as a model system for studying electronic effects in substituted benzenes. Molecular modeling searches incorporating terms like "DFT calculations for nitrophenyl derivatives" or "reactivity prediction of bromoaromatics" demonstrate this academic application. Such studies contribute to the broader understanding of structure-activity relationships in medicinal chemistry.
Educational applications of Ethyl 2-(4-bromo-2-nitrophenyl)acetate include its use as a teaching example for multistep organic synthesis and spectroscopic interpretation. Chemistry educators frequently search for "undergraduate lab experiments with aromatic esters" or "NMR problem sets," highlighting its pedagogical value. The compound's distinct 1H NMR splitting patterns and IR absorption bands make it ideal for spectroscopy instruction.
Global regulatory status of CAS 199328-35-3 remains favorable for research use, though regional variations in chemical registration requirements prompt queries about "international shipping regulations" and "REACH compliance." These administrative aspects are increasingly important in globalized research collaborations and supply chain management for fine chemicals.
Technological advancements in continuous flow chemistry have opened new possibilities for handling sensitive intermediates like Ethyl 2-(4-bromo-2-nitrophenyl)acetate. Industry professionals often investigate "flow synthesis of nitrophenyl compounds" or "process intensification strategies," reflecting the shift toward automated synthesis platforms. These developments promise improved reproducibility and safety profiles for scale-up operations.
In conclusion, Ethyl 2-(4-bromo-2-nitrophenyl)acetate (CAS No. 199328-35-3) represents a versatile building block with multifaceted applications across drug discovery, materials science, and chemical education. Its enduring relevance stems from unique structural features that enable diverse chemical transformations, while contemporary research continues uncovering novel utilities in emerging scientific domains.
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